3,3-dimethyl-N-(2-methylphenyl)butanamide

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: 3,3-dimethyl-N-(2-methylphenyl)butanamide
• InChI: InChI=1S/C13H19NO/c1-10-7-5-6-8-11(10)14-12(15)9-13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15)
• InChI Key: JIKCHXIUSDWILU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CC(C)(C)C

Description

3,3-dimethyl-N-(2-methylphenyl)butanamide, also known as DMMPB, is a chemical compound that belongs to the class of N-acylarylalkylamines. It is a white crystalline powder that is soluble in various organic solvents, such as ethanol, methanol, and chloroform. DMMPB has gained significant attention in the scientific community due to its potential applications in research, particularly in the field of neuroscience.

Scientific Research Applications

3,3-dimethyl-N-(2-methylphenyl)butanamide has been used as a research tool for studying the function of the central nervous system. It has been shown to enhance the release of acetylcholine, a neurotransmitter that plays a critical role in learning and memory. 3,3-dimethyl-N-(2-methylphenyl)butanamide has also been used to investigate the role of acetylcholine in the regulation of sleep-wake cycles. In addition, 3,3-dimethyl-N-(2-methylphenyl)butanamide has been used as a probe for studying the binding site of acetylcholine receptors in the brain.

Mechanism of Action

3,3-dimethyl-N-(2-methylphenyl)butanamide acts as a positive allosteric modulator of nicotinic acetylcholine receptors (nAChRs) in the brain. It enhances the binding of acetylcholine to nAChRs, leading to an increase in the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine. The activation of nAChRs by 3,3-dimethyl-N-(2-methylphenyl)butanamide has been shown to improve cognitive function, memory, and attention.
Biochemical and Physiological Effects
3,3-dimethyl-N-(2-methylphenyl)butanamide has been shown to have several biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the hippocampus, a brain region that is critical for learning and memory. 3,3-dimethyl-N-(2-methylphenyl)butanamide has also been shown to enhance the activity of dopaminergic neurons in the striatum, a brain region that is involved in reward processing and motor control. In addition, 3,3-dimethyl-N-(2-methylphenyl)butanamide has been shown to increase the release of serotonin in the prefrontal cortex, a brain region that is involved in mood regulation and decision-making.

Advantages and Limitations for Lab Experiments

3,3-dimethyl-N-(2-methylphenyl)butanamide has several advantages as a research tool. It is a potent and selective modulator of nAChRs, which makes it useful for studying the function of these receptors in the brain. 3,3-dimethyl-N-(2-methylphenyl)butanamide has also been shown to have minimal toxicity and side effects, which makes it a safe compound to use in laboratory experiments. However, 3,3-dimethyl-N-(2-methylphenyl)butanamide has some limitations as a research tool. It has a short half-life, which makes it difficult to study its long-term effects. In addition, 3,3-dimethyl-N-(2-methylphenyl)butanamide has poor solubility in aqueous solutions, which can limit its use in certain experimental paradigms.

Future Directions

There are several future directions for research on 3,3-dimethyl-N-(2-methylphenyl)butanamide. One direction is to investigate the potential therapeutic applications of 3,3-dimethyl-N-(2-methylphenyl)butanamide in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Another direction is to study the long-term effects of 3,3-dimethyl-N-(2-methylphenyl)butanamide on the brain and behavior. Finally, future research could focus on developing more potent and selective modulators of nAChRs that have improved pharmacokinetic properties and fewer side effects than 3,3-dimethyl-N-(2-methylphenyl)butanamide.

Synthesis Methods

3,3-dimethyl-N-(2-methylphenyl)butanamide can be synthesized using a variety of methods, including the reaction of 2-methylbenzylamine with 3,3-dimethylbutanoyl chloride in the presence of a base, such as triethylamine or pyridine. Another method involves the reaction of 2-methylbenzylamine with 3,3-dimethylbutyric acid in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC). The yield of 3,3-dimethyl-N-(2-methylphenyl)butanamide can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and reaction time.